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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for ARUK3001185 is publicly available. The

following disposal procedures are based on general best practices for handling novel research

chemicals of unknown toxicity. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with local, state, and

federal regulations. Assume the compound is hazardous in the absence of definitive data.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling ARUK3001185, a potent and selective inhibitor of the

Notum carboxylesterase.[1][2] Adherence to these procedures is critical for ensuring personnel

safety and environmental protection.

Immediate Safety Protocols
Before handling ARUK3001185 or its waste, ensure the following safety measures are in

place:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood.

Spill Kit: Ensure a chemical spill kit is readily accessible and that you are trained in its proper

use.
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Step-by-Step Disposal Procedures for ARUK3001185
1. Waste Identification and Segregation:

Proper identification and segregation at the point of generation are crucial to prevent

hazardous reactions.[3] Never mix different waste streams.

Solid Waste:

Collect unused or expired ARUK3001185 powder, contaminated PPE (gloves, weigh

boats, etc.), and absorbent materials from spill cleanups.

Place these materials in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:

ARUK3001185 is often dissolved in solvents like DMSO.[2]

Collect all solutions containing ARUK3001185 in a dedicated liquid hazardous waste

container.

Segregate halogenated and non-halogenated solvent waste if required by your institution.

Empty Containers:

Empty containers that held ARUK3001185 should be treated as hazardous waste.

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).[4][5]

Collect the rinsate as hazardous liquid waste.[4][5]

After triple-rinsing, deface the original label, and dispose of the container as instructed by

your EHS department, which may allow for disposal in regular trash or glass recycling.[4]

2. Waste Container Management:

Compatibility: Use containers made of materials compatible with the waste they hold. For

solvent waste, this is typically a high-density polyethylene (HDPE) or glass container.
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Labeling: Label all waste containers clearly with a "Hazardous Waste" tag as soon as the

first drop of waste is added. The label must include the full chemical name of all constituents

(e.g., "ARUK3001185 in Dimethyl Sulfoxide") and their approximate concentrations.

Closure: Keep waste containers securely closed with a screw-on cap except when adding

waste.[6]

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[7] Use secondary containment (e.g., a chemical-resistant tray) to capture

potential leaks.[6]

3. Final Disposal:

Scheduling Pickup: Once a waste container is full or has been accumulating for the

maximum time allowed by your institution (e.g., 90 days), schedule a pickup with your EHS

department.[6]

Documentation: Complete all required hazardous waste disposal forms accurately.

Quantitative Data for Waste Management
The following table provides general guidelines for the segregation and handling of chemical

waste in a laboratory setting.
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Waste Category Description
Storage Container
Requirements

Incompatible With

Solid Chemical Waste

Unused

ARUK3001185,

contaminated

labware, gloves, and

spill cleanup

materials.

Lined, sealed, and

labeled solid waste

drum or pail.

Liquids

Non-Halogenated

Solvents

Solvents without

halogens (e.g.,

DMSO, Ethanol,

Hexane) containing

ARUK3001185.

Labeled, screw-cap,

compatible solvent

can or bottle.

Halogenated

Solvents, Acids,

Bases, Oxidizers

Aqueous Waste

Water-based solutions

containing

ARUK3001185.

Labeled, screw-cap,

compatible bottle or

carboy.

Organic Solvents

Sharps Waste

Needles or razor

blades contaminated

with ARUK3001185.

Puncture-proof,

labeled sharps

container.

All other waste

streams

Experimental Context: ARUK3001185 in the Wnt
Signaling Pathway
ARUK3001185 is a potent inhibitor of Notum, a carboxylesterase that negatively regulates the

Wnt signaling pathway.[1][8] Notum deactivates Wnt proteins by removing a palmitoleate group

essential for their activity.[9][10] By inhibiting Notum, ARUK3001185 restores Wnt signaling.[1]

This mechanism is being explored for therapeutic potential in diseases associated with

aberrant Wnt signaling.[9]

Wnt Signaling Inhibition by Notum and Restoration by
ARUK3001185
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Caption: Wnt pathway modulation by Notum and its inhibitor ARUK3001185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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